3-Benzyl-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C20H14N4S
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 3-benzyl-6-naphthalen-1-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H14N4S/c1-2-7-14(8-3-1)13-18-21-22-20-24(18)23-19(25-20)17-12-6-10-15-9-4-5-11-16(15)17/h1-12H,13H2
• InChI Key: YICNPSJTBVXVMI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)C4=CC=CC5=CC=CC=C54

Description

3-Benzyl-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound belongs to the class of triazolothiadiazoles and has shown promising results in various biological studies.

Mechanism of Action

The mechanism of action of 3-Benzyl-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that this compound exerts its antitumor activity by inhibiting the proliferation of cancer cells. It is believed that this compound induces cell cycle arrest and apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that 3-Benzyl-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits various biochemical and physiological effects. This compound has been shown to inhibit the activity of various enzymes involved in cancer cell proliferation, such as topoisomerase II and protein kinase C. Additionally, this compound has been shown to induce oxidative stress in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-Benzyl-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potent antitumor activity. This compound has shown promising results in various cancer cell lines, making it a potential candidate for cancer chemotherapy. However, one of the limitations of using this compound is its relatively complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are various future directions for the research on 3-Benzyl-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the most significant directions is the further optimization of its synthesis method to improve its yield and availability for research purposes. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields, such as drug discovery and medicinal chemistry. Finally, studies are needed to explore the potential of this compound in combination with other therapeutic agents for cancer chemotherapy.

Synthesis Methods

The synthesis of 3-Benzyl-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be achieved through various methods. One of the most common methods involves the reaction of 2-amino-5-benzyl-1,3,4-thiadiazole with 1-naphthylacetylene in the presence of copper (I) iodide and triphenylphosphine. This reaction leads to the formation of the desired product in good yields.

Scientific Research Applications

The compound 3-Benzyl-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential applications in various scientific research areas. One of the most significant applications is in the field of medicinal chemistry, where this compound has been studied for its potential as a therapeutic agent. Studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines, making it a potential candidate for cancer chemotherapy.